Cas no 2728727-97-5 (2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid)

• Product Name: 2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid
• CAS No: 2728727-97-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5637237
• PubChem ID: 165907723
• Update Time: 2025-11-01

2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,2R,4S)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]acetic acid
• 2679802-46-9
• 2728727-97-5
• EN300-28287037
• 2-[(1R,2R,4S)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]acetic acid
• EN300-28287039
• 2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid

• Inchi： 1S/C14H23NO5/c1-5-6-19-13(18)15-10-8-11(20-14(2,3)4)9(10)7-12(16)17/h5,9-11H,1,6-8H2,2-4H3,(H,15,18)(H,16,17)/t9-,10+,11-/m1/s1
• InChI Key： WKEOHWBFAUSTLY-OUAUKWLOSA-N
• SMILES： O(C(C)(C)C)[C@@H]1C[C@@H]([C@H]1CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid

Introduction to 2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic Acid (CAS No. 2728727-97-5)

2-(1R,2R,4S)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2728727-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its cyclobutyl core substituted with multiple functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The stereochemical configuration at the 1R,2R,4S positions further enhances its potential as a building block for enantioselective synthesis, a critical consideration in modern drug design.

The molecular structure of CAS No. 2728727-97-5 features a tert-butoxy group at the 2-position and an (prop-2-en-1-yloxy)carbonylamino moiety at the 4-position of the cyclobutyl ring. These substituents contribute to the compound's reactivity and stability, making it suitable for various chemical transformations. The prop-2-en-1-yloxy group, also known as isopropenyl ether, introduces a hydrophobic alkene moiety that can participate in π-stacking interactions or serve as a handle for further functionalization via cross-coupling reactions. The presence of an amino group protected by an acetyl carbonyl moiety suggests potential applications in peptide mimetics or protease inhibition studies.

In recent years, the demand for chiral building blocks in drug discovery has surged due to the growing recognition of enantiomeric specificity in biological activity. The stereochemistry of CAS No. 2728727-97-5, particularly its 1R,2R,4S configuration, aligns with this trend. Such stereochemically defined compounds are invaluable for synthesizing enantiomerically pure drugs that exhibit improved pharmacokinetic profiles and reduced side effects. The cyclobutyl scaffold itself is a privileged structure in medicinal chemistry, known for its ability to mimic rigid substructures found in biologically active peptides and natural products.

Recent advancements in synthetic methodologies have enabled more efficient access to complex stereocenters like those present in CAS No. 2728727-97-5. For instance, asymmetric hydrogenation and enzymatic resolutions have become increasingly popular for constructing enantiomerically enriched intermediates. These techniques allow chemists to achieve high enantiomeric purity with minimal racemization, which is crucial for pharmaceutical applications. The tert-butoxy group at the 2-position not only provides steric hindrance but also serves as an excellent leaving group for nucleophilic substitution reactions, facilitating further derivatization.

The utility of CAS No. 2728727-97-5 extends beyond simple intermediates; it has been explored as a precursor in the synthesis of biologically relevant molecules. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The cyclobutyl ring's rigidity can help stabilize binding interactions within protein active sites, while the appended functional groups offer opportunities for fine-tuning pharmacological properties through structure-activity relationship (SAR) studies.

One notable application involves the use of CAS No. 2728727-97-5 in peptidomimetic chemistry. By leveraging its cyclobutyl core and various substituents, researchers have designed analogs that mimic peptide sequences while avoiding issues associated with peptide degradation or immunogenicity. Such mimetics are particularly valuable in drug development because they can offer improved stability and bioavailability compared to their peptide counterparts. The protected amino group in this compound also allows for selective deprotection under mild conditions, enabling controlled release during biological assays.

The synthesis of CAS No. 2728727-97-5 itself presents an interesting challenge due to its multiple stereocenters and functional groups. Modern synthetic strategies often involve multi-step sequences that carefully control stereochemistry at each stage. For instance, a common approach might involve constructing the cyclobutyl ring via diastereoselective aldol condensation or ring-closing metathesis, followed by sequential functionalization to introduce the desired substituents. Transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling have also been employed to install specific moieties with high precision.

In conclusion,CAS No. 2728727-97-5, corresponding to 2-(1R,2R,4S)-tert-butoxy)-4-{(prop-en-1-yloxy)carbonylamino)cyclobutylacetic acid, represents a significant advancement in chiral chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, compounds like this will play an increasingly pivotal role in drug discovery and development pipelines.